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Compound of Interest

Compound Name: 2,3,5,6-Tetrachloro-4-nitroanisole

Cat. No.: B3369696 Get Quote

An In-Depth Technical Guide to the Physical Properties of 2,3,5,6-Tetrachloro-4-nitroanisole

This technical guide provides a comprehensive overview of the core physical properties of

2,3,5,6-Tetrachloro-4-nitroanisole, a chemical compound of interest to researchers,

scientists, and professionals in drug development. This document summarizes key quantitative

data, outlines general experimental protocols for property determination, and includes

visualizations to illustrate experimental workflows and chemical classifications.

Compound Overview
2,3,5,6-Tetrachloro-4-nitroanisole, with the chemical formula C7H3Cl4NO3, is a beige to pale

yellow crystalline solid.[1] It is also known by other names including 1,2,4,5-Tetrachloro-3-

methoxy-6-nitrobenzene and TCNA.[2] This compound has been noted for its use as a

fungicide, controlling various forms of rust, rot, and wilt in vegetables and grains.[1]

Physical and Chemical Properties
The known physical and chemical properties of 2,3,5,6-Tetrachloro-4-nitroanisole are

summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C7H3Cl4NO3 PubChem[3]

Molecular Weight 288.89 g/mol PubChem

Appearance
Beige to pale yellow crystalline

solid
NTP, 1992[1]

Melting Point 101-105 °C (214-221 °F) HSDB[1]

Boiling Point Data not readily available

Solubility Less than 1 mg/mL at 73 °F NTP, 1992[1]

Vapor Pressure 3.8 x 10^-5 mmHg Haz-Map[1][2]

Density Data not readily available

Log Kow (estimated) 4.47 SRC[1]

Henry's Law Constant

(estimated)
1.9 x 10^-5 atm-cu m/mole SRC[1]

Spectral Information
Mass spectrometry data is available for 2,3,5,6-Tetrachloro-4-nitroanisole, providing insight

into its molecular structure and fragmentation patterns.

Spectral Data Type Key Peaks (m/z) Source

GC-MS
Top Peak: 261, 2nd Highest:

165, 3rd Highest: 167
NIST[1]

Experimental Protocols
Detailed experimental protocols for determining the physical properties of 2,3,5,6-tetrachloro-
4-nitroanisole are not readily available in the provided search results. However, general

methodologies for characterizing aromatic compounds can be applied.
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a. Determination of Melting Point: A standard method for determining the melting point of a

crystalline solid like 2,3,5,6-tetrachloro-4-nitroanisole involves using a melting point

apparatus. A small, powdered sample of the purified compound is packed into a capillary tube

and placed in the apparatus. The sample is heated at a controlled rate, and the temperature

range from which the substance begins to melt to when it is completely liquid is recorded as the

melting point.

b. Determination of Solubility: To determine solubility, a known amount of 2,3,5,6-tetrachloro-
4-nitroanisole would be added to a specific volume of a solvent (e.g., water, ethanol, acetone)

at a constant temperature. The mixture is agitated until equilibrium is reached. The

concentration of the dissolved solid in the solution is then measured, often using techniques

like UV-Vis spectroscopy or by evaporating the solvent and weighing the residue.

c. Determination of Density: For solid compounds, density can be determined using a

pycnometer. The volume of the pycnometer is determined with a liquid of known density. Then,

a known mass of the compound is added to the pycnometer, and the volume is measured

again. The density is calculated by dividing the mass of the compound by the volume it

displaces.[4]

d. Mass Spectrometry Analysis: In Gas Chromatography-Mass Spectrometry (GC-MS), the

compound is first vaporized and passed through a gas chromatography column to separate it

from any impurities. The separated compound then enters the mass spectrometer, where it is

ionized and fragmented. The resulting ions are separated based on their mass-to-charge ratio,

producing a mass spectrum that can be used to identify the compound and elucidate its

structure.[1]

Visualizations
The following diagrams illustrate a general experimental workflow for physical property

determination and the chemical classification of 2,3,5,6-Tetrachloro-4-nitroanisole.
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Experimental Workflow: Physical Property Determination
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Caption: General workflow for determining the physical properties of a chemical compound.
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Logical Relationship: Chemical Classification
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Caption: Hierarchical classification of 2,3,5,6-Tetrachloro-4-nitroanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical properties of 2,3,5,6-Tetrachloro-4-
nitroanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3369696#physical-properties-of-2-3-5-6-tetrachloro-
4-nitroanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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